3-(4-Fluorophenyl)-1H-indazole-5-carbonitrile
Overview
Description
3-(4-Fluorophenyl)-1H-indazole-5-carbonitrile, also known as FUB-144, is a synthetic cannabinoid that was first identified in Japan in 2012. It is a potent agonist of the cannabinoid receptors CB1 and CB2, with a binding affinity that is several times higher than that of the natural cannabinoid THC. Due to its high potency and selectivity, FUB-144 has become a popular research tool in the field of cannabinoid pharmacology.
Mechanism of Action
3-(4-Fluorophenyl)-1H-indazole-5-carbonitrile exerts its effects by binding to and activating the CB1 and CB2 receptors, which are located throughout the body and brain. Activation of these receptors leads to a range of physiological and behavioral effects, including analgesia, hypothermia, and altered mood and cognition. 3-(4-Fluorophenyl)-1H-indazole-5-carbonitrile has a higher binding affinity for these receptors than THC, which may contribute to its increased potency and selectivity.
Biochemical and physiological effects:
3-(4-Fluorophenyl)-1H-indazole-5-carbonitrile produces a range of biochemical and physiological effects in rodents, including hypothermia, catalepsy, and antinociception. These effects are similar to those produced by other synthetic cannabinoids, such as JWH-018 and AM-2201, and suggest that 3-(4-Fluorophenyl)-1H-indazole-5-carbonitrile may have potential therapeutic applications for the treatment of pain, anxiety, and other conditions.
Advantages and Limitations for Lab Experiments
3-(4-Fluorophenyl)-1H-indazole-5-carbonitrile has several advantages as a research tool, including its high potency and selectivity for the CB1 and CB2 receptors. This makes it a valuable tool for studying the mechanisms of cannabinoid receptor activation and signaling. However, 3-(4-Fluorophenyl)-1H-indazole-5-carbonitrile also has several limitations, including its potential toxicity and the lack of information about its long-term effects. Researchers must use caution when working with 3-(4-Fluorophenyl)-1H-indazole-5-carbonitrile and take appropriate safety precautions to minimize the risk of exposure.
Future Directions
There are several potential future directions for research on 3-(4-Fluorophenyl)-1H-indazole-5-carbonitrile, including:
1. Further studies to understand the mechanisms of cannabinoid receptor activation and signaling.
2. Exploration of the potential therapeutic applications of 3-(4-Fluorophenyl)-1H-indazole-5-carbonitrile for the treatment of pain, anxiety, and other conditions.
3. Investigation of the long-term effects of 3-(4-Fluorophenyl)-1H-indazole-5-carbonitrile on the body and brain.
4. Development of new synthetic cannabinoids based on the structure of 3-(4-Fluorophenyl)-1H-indazole-5-carbonitrile to improve potency, selectivity, and safety.
Scientific Research Applications
3-(4-Fluorophenyl)-1H-indazole-5-carbonitrile has been extensively studied in vitro and in vivo to understand its pharmacological properties and potential therapeutic applications. In vitro studies have shown that 3-(4-Fluorophenyl)-1H-indazole-5-carbonitrile is a potent agonist of the CB1 and CB2 receptors, with a binding affinity that is several times higher than that of THC. This makes 3-(4-Fluorophenyl)-1H-indazole-5-carbonitrile a valuable tool for studying the mechanisms of cannabinoid receptor activation and signaling.
In vivo studies have shown that 3-(4-Fluorophenyl)-1H-indazole-5-carbonitrile produces a range of physiological and behavioral effects in rodents, including hypothermia, catalepsy, and antinociception. These effects are similar to those produced by other synthetic cannabinoids, such as JWH-018 and AM-2201, and suggest that 3-(4-Fluorophenyl)-1H-indazole-5-carbonitrile may have potential therapeutic applications for the treatment of pain, anxiety, and other conditions.
properties
IUPAC Name |
3-(4-fluorophenyl)-1H-indazole-5-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8FN3/c15-11-4-2-10(3-5-11)14-12-7-9(8-16)1-6-13(12)17-18-14/h1-7H,(H,17,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DAAULCRCVHOEKN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NNC3=C2C=C(C=C3)C#N)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8FN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10624019 | |
Record name | 3-(4-Fluorophenyl)-1H-indazole-5-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10624019 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
237.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
395100-12-6 | |
Record name | 3-(4-Fluorophenyl)-1H-indazole-5-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10624019 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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